Cas no 147405-15-0 ((3-nitro-1-phenylprop-2-en-1-yl)benzene)

• Product Name: (3-nitro-1-phenylprop-2-en-1-yl)benzene
• CAS No: 147405-15-0
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 6215105
• PubChem ID: 19974923
• Update Time: 2025-09-27

(3-nitro-1-phenylprop-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (3-nitro-1-phenylprop-2-en-1-yl)benzene
• 147405-15-0
• EN300-1862786

• Inchi： 1S/C15H13NO2/c17-16(18)12-11-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12,15H/b12-11+
• InChI Key： JIIMXFHVWNWIOJ-VAWYXSNFSA-N
• SMILES： [O-][N+](/C=C/C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-nitro-1-phenylprop-2-en-1-yl)benzene

Chemical Profile of (3-nitro-1-phenylprop-2-en-1-yl)benzene (CAS No. 147405-15-0)

(3-nitro-1-phenylprop-2-en-1-yl)benzene, identified by its Chemical Abstracts Service number CAS No. 147405-15-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro-substituted phenyl group attached to an allenyl side chain, exhibits unique structural and electronic properties that make it a subject of interest for various applications.

The molecular structure of (3-nitro-1-phenylprop-2-en-1-yl)benzene consists of a benzene ring substituted with a nitro group at the 3-position and an allenyl group linked to a phenyl ring at the 1-position. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of the nitro group enhances electrophilic aromatic substitution reactions, while the allenyl moiety contributes to π-conjugation and potential electron delocalization across the molecule.

In recent years, researchers have been exploring the applications of nitro-substituted aromatic compounds in medicinal chemistry due to their ability to act as pharmacophores in drug design. The nitro group can be reduced to an amine, which is a common transformation in drug development, allowing for further functionalization. Additionally, the allenyl group has been studied for its role in enhancing bioavailability and metabolic stability in drug candidates.

One of the most compelling aspects of (3-nitro-1-phenylprop-2-en-1-yl)benzene is its potential as a building block for more complex molecules. Its unique structural features make it suitable for constructing heterocyclic compounds, which are prevalent in many bioactive molecules. For instance, researchers have investigated its use in synthesizing nitrogen-containing heterocycles, which often exhibit significant biological activity. The combination of the nitro and allenyl groups provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties.

The electronic properties of this compound have also been of interest for materials science applications. The conjugated system formed by the benzene ring, nitro group, and allenyl moiety suggests potential utility in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The nitro group can influence the energy levels of the molecule, making it a candidate for tuning optoelectronic properties. Furthermore, the allenyl group's ability to participate in π-stacking interactions may enhance molecular packing in solid-state materials, improving device performance.

Recent studies have highlighted the role of nitro-substituted aromatics in medicinal chemistry, particularly in the development of antimicrobial and anticancer agents. The nitro group can serve as a pharmacophore that interacts with biological targets, while also providing a handle for further chemical manipulation. For example, researchers have demonstrated that derivatives of (3-nitro-1-phenylprop-2-en-1-yl)benzene can exhibit potent activity against certain bacterial strains by disrupting essential metabolic pathways. Additionally, the structural motif has been explored in designing small-molecule inhibitors targeting cancer-related kinases.

The synthesis of (3-nitro-1-phenylprop-2-en-1-yl)benzene presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions starting from readily available precursors such as styrene derivatives and nitrating agents. Advances in catalytic techniques have enabled more efficient routes to this compound, reducing reaction times and improving yields. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the allenyl phenyl moiety with high precision.

The reactivity of the nitro group allows for diverse functionalization strategies, including reduction to amine or conversion to other nitrogen-containing functional groups like azides or hydrazines. These transformations open up pathways to synthesize complex derivatives with specific biological or material properties. Moreover, computational studies have been instrumental in understanding the electronic structure and reactivity of this compound, guiding experimental efforts toward optimal synthetic routes.

In conclusion, (3-nitro-1-phenylprop-2-en-1-yl)benzene (CAS No. 147405-15-0) is a versatile compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in modern chemical research.